Cas no 2580182-34-7 (2-{(benzyloxy)carbonylamino}-1-hydroxycyclopentane-1-carboxylic acid)

• Product Name: 2-{(benzyloxy)carbonylamino}-1-hydroxycyclopentane-1-carboxylic acid
• CAS No: 2580182-34-7
• MF: C₁₄H₁₇NO₅
• MW: 279.288484334946
• CID: 5658311
• PubChem ID: 165885967
• Update Time: 2025-07-19

2-{(benzyloxy)carbonylamino}-1-hydroxycyclopentane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-27731796
• 2-{[(benzyloxy)carbonyl]amino}-1-hydroxycyclopentane-1-carboxylic acid
• 2580182-34-7
• 2-{(benzyloxy)carbonylamino}-1-hydroxycyclopentane-1-carboxylic acid

• Inchi： 1S/C14H17NO5/c16-12(17)14(19)8-4-7-11(14)15-13(18)20-9-10-5-2-1-3-6-10/h1-3,5-6,11,19H,4,7-9H2,(H,15,18)(H,16,17)
• InChI Key： HVCMGHVUMINCNW-UHFFFAOYSA-N
• SMILES： OC1(C(=O)O)CCCC1NC(=O)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 279.11067264g/mol
• Monoisotopic Mass: 279.11067264g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 367
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 95.9Ų

Additional information on 2-{(benzyloxy)carbonylamino}-1-hydroxycyclopentane-1-carboxylic acid

Comprehensive Overview of 2-{(benzyloxy)carbonylamino}-1-hydroxycyclopentane-1-carboxylic acid (CAS No. 2580182-34-7)

2-{(benzyloxy)carbonylamino}-1-hydroxycyclopentane-1-carboxylic acid (CAS No. 2580182-34-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural properties. This compound, often abbreviated as Boc-cyclopentane derivative, features a cyclopentane backbone substituted with a hydroxy group and a carboxylic acid moiety, further protected by a benzyloxycarbonyl (Cbz) group. Its molecular formula and intricate architecture make it a valuable intermediate in the synthesis of peptidomimetics and other bioactive molecules.

In recent years, the demand for custom synthesis intermediates like 2-{(benzyloxy)carbonylamino}-1-hydroxycyclopentane-1-carboxylic acid has surged, driven by advancements in drug discovery and medicinal chemistry. Researchers are particularly interested in its potential applications in designing enzyme inhibitors and protease-targeting therapeutics, which align with current trends in precision medicine. The compound's stereochemistry and functional group compatibility also make it a versatile building block for asymmetric synthesis.

From a synthetic chemistry perspective, the Cbz-protected amino acid moiety in CAS No. 2580182-34-7 offers selective deprotection opportunities, a feature highly sought after in multi-step organic synthesis. This aligns with the growing focus on green chemistry and atom economy, as it reduces waste and improves yield efficiency. Laboratories frequently search for high-purity intermediates like this compound to streamline their peptide coupling workflows.

The compound's role in bioconjugation strategies is another area of exploration. With the rise of antibody-drug conjugates (ADCs) and targeted drug delivery systems, the hydroxycyclopentane-carboxylic acid scaffold provides a stable yet modifiable platform for linker development. This has led to increased inquiries about its solubility profiles and compatibility with click chemistry reactions in online forums and research databases.

Analytical data for 2-{(benzyloxy)carbonylamino}-1-hydroxycyclopentane-1-carboxylic acid often highlights its crystalline properties and melting point characteristics, which are critical for quality control in industrial-scale production. The compound's NMR spectra and HPLC purity parameters are frequently discussed in technical bulletins, addressing common user questions about batch-to-batch consistency and storage stability under various conditions.

In the context of intellectual property, CAS No. 2580182-34-7 appears in several patents related to small molecule therapeutics, particularly those targeting inflammatory pathways and metabolic disorders. This connects to trending searches about patent expiration dates and generic drug development timelines in the pharmaceutical sector.

From a commercial standpoint, suppliers emphasize the compound's GMP-grade availability and scalable synthesis routes, responding to market needs for cost-effective research chemicals. The benzyloxycarbonyl protecting group in particular receives attention for its balance between protection stability and mild deprotection conditions, making it preferable to alternatives in many solid-phase peptide synthesis protocols.

Emerging applications in material science have also been explored, with studies investigating its incorporation into functionalized polymers for biomedical coatings. This interdisciplinary potential answers frequent queries about non-pharmaceutical uses of amino acid derivatives in scientific communities.

For researchers handling 2-{(benzyloxy)carbonylamino}-1-hydroxycyclopentane-1-carboxylic acid, proper handling protocols and analytical method development remain key discussion points. Technical guides often address optimal chromatographic conditions for its separation and mass spectrometry fragmentation patterns for identification purposes.

The compound's relevance in academic research continues to grow, with citation trends showing increased use in mechanistic studies of intramolecular interactions and conformational analysis. This reflects broader scientific interest in cyclic constrained amino acids and their biostructural implications.